Cas no 1005307-78-7 (methyl 4-(2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamido)benzoate)

• Product Name: methyl 4-(2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamido)benzoate
• CAS No: 1005307-78-7
• MF: C₂₃H₂₉N₃O₅
• MW: 427.49346613884
• CID: 5941024
• PubChem ID: 18566928
• Update Time: 2025-06-11

methyl 4-(2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamido)benzoate
• methyl 4-[[2-[2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1-yl]acetyl]amino]benzoate
• Benzoic acid, 4-[[2-[2-[(hexahydro-1H-azepin-1-yl)methyl]-5-methoxy-4-oxo-1(4H)-pyridinyl]acetyl]amino]-, methyl ester
• methyl 4-({[2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1(4H)-yl]acetyl}amino)benzoate
• 1005307-78-7
• methyl 4-(2-(2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamido)benzoate
• AKOS005011747
• F2086-0319

• Inchi： 1S/C23H29N3O5/c1-30-21-15-26(19(13-20(21)27)14-25-11-5-3-4-6-12-25)16-22(28)24-18-9-7-17(8-10-18)23(29)31-2/h7-10,13,15H,3-6,11-12,14,16H2,1-2H3,(H,24,28)
• InChI Key： ZCBJEOFIJSOBFO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2C(CN3CCCCCC3)=CC(=O)C(OC)=C2)=O)C=C1

Computed Properties

• Exact Mass: 427.21072103g/mol
• Monoisotopic Mass: 427.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 630.8±55.0 °C(Predicted)
• pka: 13.01±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamido)benzoate

Introduction to Methyl 4-(2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamido)benzoate and Its Significance in Modern Chemical Biology

Methyl 4-(2-{2-[(azepan-1-yl[methyl])-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamido)benzoate, with the CAS number 1005307-78-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the modulation of biological pathways associated with neurological and cardiovascular diseases. The intricate structure of this molecule, characterized by its azepan-1-yl moiety and dihydropyridine core, makes it a subject of extensive study for its pharmacological properties.

The pharmacological relevance of Methyl 4-(2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamido)benzoate lies in its ability to interact with specific biological targets. The presence of the azepan-1-yl group contributes to its lipophilicity, which is often a critical factor in drug absorption and distribution within the body. Additionally, the dihydropyridine scaffold is well-known for its role in calcium channel modulation, a mechanism that is pivotal in managing conditions such as hypertension and angina pectoris.

In recent years, there has been a surge in research aimed at developing novel compounds that can effectively target neurological disorders. The unique structural features of Methyl 4-(2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}acetamido)benzoate make it a promising candidate for further investigation in this area. Studies have begun to explore its potential as an antagonist or agonist for various neurotransmitter receptors, which could lead to the development of new treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

The compound's benzoate moiety also plays a crucial role in its pharmacological profile. Benzoate derivatives are known for their anti-inflammatory and analgesic properties, making this compound a versatile candidate for multifunctional therapeutic applications. The methoxy group on the dihydropyridine ring further enhances its interaction with biological targets by influencing electronic distribution and solubility.

One of the most exciting aspects of Methyl 4-(2-{2-[azepan-1-yl[methyl])-5-methoxy-4-oxyo-dihydropyridin-l-yI}acetamido)benzoate is its potential in drug design and development. The ability to modify specific parts of its structure while maintaining or enhancing its pharmacological activity opens up numerous possibilities for creating more effective and targeted therapies. Researchers are currently exploring various synthetic pathways to optimize this compound, aiming to improve its bioavailability and reduce potential side effects.

The intersection of chemistry and biology has led to significant advancements in understanding how these molecules interact with living systems. Methyl 4-(2-{[azepan-l-yI)methyl]-5-methoxy-l ,4-dihydropyridin-l-yI}acetamido)benzoate exemplifies this synergy, as it combines structural complexity with biological function. Its investigation not only sheds light on the mechanisms underlying various diseases but also provides valuable insights into the design of future drugs.

In conclusion, Methyl 4-(2-{[azepan-l-yI)methyl]-5-methoxy-l ,4-dihydropyridin-l-yI}acetamido)benzoate (CAS no. 1005307-B8T7) represents a significant advancement in the field of chemical biology. Its unique structure and promising pharmacological properties make it a valuable asset in ongoing research aimed at developing new treatments for neurological and cardiovascular diseases. As scientific understanding continues to evolve, this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry.